![molecular formula C14H22N4O2 B2697126 N-(tert-butyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide CAS No. 1448078-99-6](/img/structure/B2697126.png)
N-(tert-butyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(tert-butyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
Scientific Research Applications
Synthetic Intermediate in Bioactive Compound Synthesis N-(tert-butyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide serves as a crucial intermediate in the synthesis of biologically active compounds, exemplified by its role in producing tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a compound involved in the synthesis of crizotinib, an anti-cancer medication. This synthesis process highlights its utility in developing therapeutic agents, underscoring its significance in medicinal chemistry research (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).
Facilitated Reduction in Organic Synthesis The compound also finds application in enhancing the reductive cleavage of aromatic carboxamides, demonstrating its utility in synthetic organic chemistry. This application is crucial for regiospecific cleavage of C(O)-N bonds under mild reductive conditions, leading to the formation of Boc-protected (benzyl)amine in nearly quantitative yields, which is pivotal in synthesizing various organic molecules (Ragnarsson, Grehn, Maia, & Monteiro, 2001).
Cannabinoid Receptor Antagonist Research Research into pyrazole derivatives, including compounds structurally related to this compound, has contributed to understanding cannabinoid receptor antagonists. These studies are instrumental in characterizing the cannabinoid receptor binding sites and developing pharmacological probes that could potentially negate the adverse effects of cannabinoids and cannabimimetic agents, indicating its importance in neuropharmacology and drug development (Lan, Liu, Fan, Lin, Fernando, McCallion, Pertwee, & Makriyannis, 1999).
Cocrystallization in Drug Development The compound's structural framework is relevant to the study of cocrystallization behavior with antitubercular drugs, providing insights into drug formulation and development strategies. Research in this area focuses on understanding how modifications in molecular structure can affect the formation of cocrystals or eutectics, which is essential for optimizing drug solubility and efficacy (Prasad, Cherukuvada, Ganduri, Stephen, Perumalla, & Row, 2015).
properties
IUPAC Name |
N-tert-butyl-4-pyrazin-2-yloxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O2/c1-14(2,3)17-13(19)18-8-4-11(5-9-18)20-12-10-15-6-7-16-12/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYUNGAWSUYIQSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CCC(CC1)OC2=NC=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.